Cas no 56910-97-5 (Benzocisothiazole-6-carbonitrile)

Benzocisothiazole-6-carbonitrile structure

56910-97-5 structure

Product Name:Benzocisothiazole-6-carbonitrile

CAS No:56910-97-5

Molecular Formula:C₈H₄N₂S

Molecular Weight:160.196

MDL:MFCD28665697

CID:4041910

PubChem ID:12255805

Benzocisothiazole-6-carbonitrile Properties

Names and Identifiers

- 2,1-Benzisothiazole-6-carbonitrile
- Benzo[c]isothiazole-6-carbonitrile
- 2,1-benzothiazole-6-carbonitrile
- 56910-97-5
- MDL： MFCD28665697
- InChIKey： XJDQTVTZDHRVRN-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H4N2S/c9-4-6-1-2-7-5-11-10-8(7)3-6/h1-3,5H

Computed Properties

Exact Mass: 160.00951931Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 160.00951931Da
Heavy Atom Count: 11
Complexity: 196
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 64.9Å²

Benzocisothiazole-6-carbonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Matrix Scientific	221990-500mg	Benzo[c]isothiazole-6-carbonitrile, 95% min	56910-97-5	95%	500mg	$1575.00	2023-09-11
TRC	B203060-50mg	Benzo[c]isothiazole-6-carbonitrile	56910-97-5		50mg	$ 815.00	2022-06-07

Benzocisothiazole-6-carbonitrile Related Literature

1. Rhodium(ii)-catalyzed direct sulfenylation of diazooxindoles with disulfides†

Hari Datta Khanal,Sung Hong Kim,Yong Rok Lee RSC Adv., 2016,6, 58501-58510
2. Rhodium(iii)-catalyzed dehydrogenative dialkenylation of the monocarba-closo-decaborate cluster by regioselective B–H activation†

Xuewei Liang,Yunjun Shen,Kang Zhang,Jiyong Liu,Simon Duttwyler Chem. Commun., 2018,54, 12451-12454
3. TMSOTf-mediated Kröhnke pyridine synthesis using HMDS as the nitrogen source under microwave irradiation†

Chieh-Kai Chan,Yi-Hsiu Chung,Cheng-Chung Wang RSC Adv., 2022,12, 8263-8273
4. A charge transfer-type fluorescent molecular sensor that “lights up” in the visible upon hydrogen bond-assisted complexation of anions†

Anton Kovalchuk,Julia L. Bricks,Günter Reck,Knut Rurack,Burkhard Schulz,Agnieszka Szumna,Hardy Weißhoff Chem. Commun., 2004, 1946-1947
5. Protective effects of tryptophan-catabolizing Lactobacillus plantarum KLDS 1.0386 against dextran sodium sulfate-induced colitis in mice

Qinggang Xie Food Funct., 2020,11, 10736-10747
6. Identification of novel urea derivatives as PTP1B inhibitors: synthesis, biological evaluation and structure–activity relationships†

Swati Gupta,Kanika Varshney,Rohit Srivastava,Neha Rahuja,Arun K. Rawat,Arvind K. Srivastava,Anil K. Saxena Med. Chem. Commun., 2013,4, 1382-1387
7. Visible-light-induced water reduction reaction for efficient hydrogen production by N-doped In2Ga2ZnO7 nanoparticle decorated on RGO sheets†

Inorg. Chem. Front., 2016,3, 1582-1596
8. The Institute of Chemistry of Great Britain and Ireland. Journal and Proceedings. Part VI: 1941

J. Proc. Inst. Chem. GB Irel., 1941,65, 301-335
9. A rational design of the coupling mechanism of physical adsorption and chemical charge effect for high-performance lithium–sulfur batteries†

Guilin Feng,Xiaohong Liu,Yasai Wang,Zhenguo Wu,Chen Wu,Rong Li,Yanxiao Chen,Xiaodong Guo,Benhe Zhong,Jianshu Li RSC Adv., 2019,9, 12710-12717
10. Boron-doped electrocatalysts derived from carbon dioxide

Junshe Zhang,Ayeong Byeon J. Mater. Chem. A, 2013,1, 8665-8671

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